Cas no 236102-73-1 ([1,1'-Biphenyl]-3-methanol,2'-nitro-)
![[1,1'-Biphenyl]-3-methanol,2'-nitro- structure](https://www.kuujia.com/scimg/cas/236102-73-1x500.png)
236102-73-1 structure
Product name:[1,1'-Biphenyl]-3-methanol,2'-nitro-
[1,1'-Biphenyl]-3-methanol,2'-nitro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-methanol,2'-nitro-
- [3-(2-nitrophenyl)phenyl]methanol
- 3-(2-NITROPHENYL)BENZYL ALCOHOL
- [1,1'-Biphenyl]-3-methanol,2'-nitro
- 2-Nitro-3'-hydroxymethylbiphenyl
- SCHEMBL10586625
- (2'-Nitro[1,1'-biphenyl]-3-yl)methanol
- 236102-73-1
- DTXSID40698723
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- Inchi: InChI=1S/C13H11NO3/c15-9-10-4-3-5-11(8-10)12-6-1-2-7-13(12)14(16)17/h1-8,15H,9H2
- InChI Key: RJABQMUMABLVTH-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(C2=CC=CC=C2[N+]([O-])=O)C=1
Computed Properties
- Exact Mass: 229.07400
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.05000
- LogP: 3.27730
[1,1'-Biphenyl]-3-methanol,2'-nitro- Related Literature
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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2. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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